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Compound of Interest

Compound Name:
7-(2-aminoethyl)-2H-chromen-2-

one hydrochloride

Cat. No.: B13468633

Get Quote

Strategic Overview & Retrosynthetic Analysis
The term "7-substituted aminoalkyl coumarin" encompasses two distinct structural classes,

each serving different sectors of R&D:

7-(Dialkylamino)coumarins: (e.g., 7-diethylamino-4-methylcoumarin). These are

predominantly used as fluorescent probes and laser dyes. The nitrogen is directly bonded to

the coumarin ring, acting as a strong electron donor to create an intramolecular charge

transfer (ICT) state.

7-(Aminoalkoxy)coumarins: (e.g., 7-(3-aminopropoxy)coumarin). These are medicinal

chemistry scaffolds (e.g., for Alzheimer’s disease). The aminoalkyl chain is tethered via an

oxygen atom, serving as a linker to interact with biological targets like the anionic site of

Acetylcholinesterase (AChE).

Retrosynthetic Logic
Route A (Pechmann): Best for de novo construction of the coumarin ring when the 7-amino

group is already present on the phenol precursor.
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Route B (Buchwald-Hartwig): Best for late-stage functionalization. It converts readily

available 7-hydroxycoumarins into 7-aminocoumarins, allowing access to derivatives that are

difficult to make via Pechmann (e.g., 4-H coumarins).

Route C (Etherification): The standard route for attaching aminoalkyl chains to the 7-oxygen.

Pathway A: The Classical Pechmann Condensation
Target: 7-(Dialkylamino)-4-alkylcoumarins (Fluorescent Probes)

The Pechmann condensation is the industry standard for synthesizing 7-aminocoumarins

substituted at the nitrogen. It involves the acid-catalyzed condensation of a meta-aminophenol

with a

-ketoester.

Mechanism & Causality
The reaction proceeds via transesterification followed by an intramolecular electrophilic

aromatic substitution (hydroxyalkylation) and subsequent dehydration.

Critical Factor: The electron-donating capability of the m-amino group activates the phenol

ring, facilitating the attack on the carbonyl.

Limitation: This method almost invariably requires a substituent at the 4-position (derived

from the

-ketoester). 4-H coumarins (using malic acid) give poor yields with aminophenols due to side
reactions.

Experimental Protocol: Synthesis of 7-Diethylamino-4-
methylcoumarin
Reagents:m-Diethylaminophenol, Ethyl acetoacetate, Zinc Chloride (

), Ethanol.

Reactant Mixing: In a round-bottom flask, combine m-diethylaminophenol (16.5 g, 0.1 mol)

and ethyl acetoacetate (13.0 g, 0.1 mol).
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Catalyst Addition: Add anhydrous

(13.6 g, 0.1 mol) dissolved in absolute ethanol (30 mL). Note: Lewis acids like

are preferred over

for aminophenols to prevent sulfonation or oxidation of the amine.

Reflux: Heat the mixture to reflux (80°C) for 12 hours. Monitor via TLC (Mobile phase:

Hexane/EtOAc 3:1).

Quenching: Pour the hot reaction mixture into crushed ice (200 g) containing HCl (5 mL) to

break the zinc complex.

Workup: Neutralize with 10% NaOH until pH ~7. The product precipitates as a yellow solid.

Purification: Recrystallize from ethanol.

Typical Yield: 65-75%

Appearance: Yellow crystalline needles.

Pathway B: Palladium-Catalyzed Buchwald-Hartwig
Amination
Target: 7-Aminocoumarin Core (from 7-Hydroxycoumarin)

For drug development projects requiring the 4-H coumarin scaffold (unsubstituted at position 4)

or specific N-functionalization that cannot survive the harsh Pechmann conditions, the

Buchwald-Hartwig cross-coupling is the superior, modern approach.

Mechanism & Causality
This pathway decouples the ring formation from the amination. It uses a Pd(0) catalyst to insert

into a C-O bond (activated as a triflate), followed by transmetallation with an amine (or

ammonia surrogate).

Surrogate Strategy: Direct coupling with ammonia is difficult. Using benzophenone imine as

an ammonia surrogate prevents catalyst poisoning and allows mild hydrolysis later.
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Experimental Protocol: 7-Aminocoumarin via Triflate
Intermediate
Step 1: Activation (Triflation)

Dissolve 7-hydroxycoumarin (1.0 eq) in DCM at 0°C.

Add pyridine (2.0 eq) followed by triflic anhydride (

, 1.2 eq) dropwise.

Stir for 2 hours. Wash with water, dry, and concentrate. Yield: >90%.

Step 2: Buchwald-Hartwig Coupling

Catalyst Prep: In a glovebox/Schlenk line, mix

(5 mol%) and BINAP (7.5 mol%) in dry Toluene or THF. Stir 15 min to form the active
complex.

Coupling: Add the 7-coumarinyl triflate (1.0 eq), benzophenone imine (1.2 eq), and

(1.4 eq).

Heating: Reflux at 100°C for 12-18 hours under Argon.

Hydrolysis: Cool to RT. Add 1M HCl/THF (1:1) and stir for 2 hours to cleave the imine.

Purification: Neutralize with

, extract with EtOAc, and purify via flash chromatography.

Typical Yield: 70-80% (over 2 steps).

Pathway C: O-Aminoalkyl Etherification
Target: 7-(Aminoalkoxy)coumarins (Cholinesterase Inhibitors)

This pathway is essential for medicinal chemistry, where the coumarin acts as a "warhead" and

the aminoalkyl chain acts as a linker to a secondary binding site.
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Experimental Protocol: Two-Step Williamson Ether
Synthesis
Reagents: 7-Hydroxycoumarin, 1,3-Dibromopropane, Secondary Amine (e.g., Piperidine),

.

Step 1: Alkylation:

Dissolve 7-hydroxycoumarin (10 mmol) in Acetone or DMF.

Add anhydrous

(30 mmol) and 1,3-dibromopropane (30 mmol, excess to prevent dimerization).

Reflux for 6-8 hours. Filter salts and evaporate solvent.

Purify the 7-(3-bromopropoxy)coumarin intermediate via silica column.

Step 2: Amination:

Dissolve the bromo-intermediate (5 mmol) in Acetonitrile.

Add the secondary amine (e.g., piperidine, 10 mmol) and

(10 mmol).

Reflux for 4-6 hours (monitor disappearance of bromo-compound).

Workup: Evaporate solvent, dissolve residue in DCM, wash with water. Convert to HCl salt

for stability if necessary.
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Parameter
Pechmann
Condensation

Buchwald-Hartwig
O-Alkylation
(Ether)

Primary Target
7-(Dialkylamino)-4-

alkylcoumarins

7-Amino/Substituted-

aminocoumarins

7-

(Aminoalkoxy)coumari

ns

Key Bond Formed C-C (Ring Closure) C-N (Cross-Coupling) C-O (Ether Linkage)

Starting Material m-Aminophenol
7-Hydroxycoumarin

(via Triflate)
7-Hydroxycoumarin

4-Position Substituted (Me, CF3) Flexible (H, Me, etc.)
Flexible (Retains SM

structure)

Conditions
Harsh (Acidic/High

Temp)
Mild (Base/Catalytic)

Basic (

)

Scalability High (Kg scale)
Moderate (High cost

of Pd/Ligand)
High

Visualization of Pathways[1]
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m-Aminophenol

7-(Dialkylamino)-4-alkylcoumarin
(Fluorescent Probe)

Pathway A: Pechmann
ZnCl2, EtOH, Reflux

Resorcinol

7-Hydroxycoumarin

Pechmann
H2SO4

β-Ketoester
(e.g., Ethyl Acetoacetate)

7-Coumarinyl Triflate

Tf2O, Pyridine

7-(Bromoalkoxy)coumarin

Dibromoalkane
K2CO3

7-Aminocoumarin Core
(Versatile Scaffold)

Pathway B: Buchwald-Hartwig
Pd(OAc)2, BINAP, Imine

7-(Aminoalkoxy)coumarin
(MedChem Linker)

Pathway C: Amination
Sec-Amine, K2CO3

Click to download full resolution via product page

Caption: Decision tree for synthesizing 7-substituted aminoalkyl coumarins based on structural

requirements (N-alkyl vs O-alkyl) and 4-position tolerance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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